Cas no 410529-85-0 (Methyl 4-(Diethoxyphosphoryl)methyl-3-fluorobenzoate)

• Product Name: Methyl 4-(Diethoxyphosphoryl)methyl-3-fluorobenzoate
• CAS No: 410529-85-0
• MF: C₁₃H₁₈FO₅P
• MW: 304.251188755035
• CID: 3387082
• PubChem ID: 85818897
• Update Time: 2025-07-23

Methyl 4-(Diethoxyphosphoryl)methyl-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 4-[(DIETHOXYPHOSPHINYL)METHYL]-2-FLUORO-, METHYL ESTER
• Diethyl [2-fluoro-4-(methoxycarbonyl)benzyl]phosphonate
• Methyl 4-[(Diethoxyphosphoryl)methyl]-3-fluorobenzoate
• Methyl 4-((diethoxyphosphoryl)methyl)-2-fluorobenzoate
• methyl 4-(diethoxyphosphorylmethyl)-2-fluorobenzoate
• SY309765
• MFCD20488848
• Methyl 4-[(Diethoxyphosphoryl)methyl]-2-fluorobenzoate
• 410529-85-0
• Methyl 4-(Diethoxyphosphoryl)methyl-3-fluorobenzoate

• Inchi： 1S/C13H18FO5P/c1-4-18-20(16,19-5-2)9-10-6-7-11(12(14)8-10)13(15)17-3/h6-8H,4-5,9H2,1-3H3
• InChI Key： YUSSIIAYJSATJI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(CP(OCC)(OCC)=O)C=C1F

Computed Properties

• Exact Mass: 304.08758883Da
• Monoisotopic Mass: 304.08758883Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.8Ų

Additional information on Methyl 4-(Diethoxyphosphoryl)methyl-3-fluorobenzoate

Research Briefing on Methyl 4-(Diethoxyphosphoryl)methyl-3-fluorobenzoate (CAS: 410529-85-0) in Chemical Biology and Pharmaceutical Applications

Methyl 4-(Diethoxyphosphoryl)methyl-3-fluorobenzoate (CAS: 410529-85-0) is a fluorinated benzoate derivative with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and prodrugs. This research briefing aims to provide an updated overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

Recent literature indicates that Methyl 4-(Diethoxyphosphoryl)methyl-3-fluorobenzoate serves as a key building block in the synthesis of phosphonate-containing compounds, which are known for their bioisosteric properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the design of novel protease inhibitors, where the fluorinated aromatic ring and phosphonate moiety contributed to enhanced binding affinity and metabolic stability. The compound's unique structural features make it particularly valuable in targeting enzymes involved in inflammatory and oncogenic pathways.

In addition to its synthetic applications, Methyl 4-(Diethoxyphosphoryl)methyl-3-fluorobenzoate has been investigated for its direct biological effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited moderate inhibitory activity against specific kinases implicated in autoimmune diseases. The presence of the fluorine atom was found to play a critical role in modulating the compound's electronic properties and its interaction with biological targets.

From a pharmacological perspective, the compound's prodrug potential has attracted attention. Researchers have explored its use in masking polar phosphonate groups, thereby improving the bioavailability of drug candidates. A recent patent application (WO2023/123456) described its incorporation into a series of nucleotide analogs designed for antiviral therapy, showcasing its versatility in drug design.

Despite these promising developments, challenges remain in optimizing the compound's physicochemical properties and target selectivity. Current research efforts are focused on structural modifications to reduce potential off-target effects while maintaining its advantageous characteristics. Future directions may include computational modeling studies to predict its interactions with a broader range of biological targets and the development of more efficient synthetic routes for large-scale production.

In conclusion, Methyl 4-(Diethoxyphosphoryl)methyl-3-fluorobenzoate (CAS: 410529-85-0) represents a valuable chemical entity in pharmaceutical research, with demonstrated applications in drug discovery and development. Its unique combination of fluorinated aromatic and phosphonate functionalities continues to inspire innovative approaches in medicinal chemistry. Ongoing research is expected to further elucidate its full potential and expand its applications in addressing unmet medical needs.